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Compound of Interest

Compound Name: 4-(Diethylamino)but-2-enal

Cat. No.: B15411515 Get Quote

Synthesis of 4-(Diethylamino)but-2-enal: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the starting materials and synthetic route

for the preparation of 4-(diethylamino)but-2-enal, a valuable intermediate in organic

synthesis. The primary and most direct method for its synthesis is the aza-Michael addition of

diethylamine to crotonaldehyde. This document outlines the reaction mechanism, detailed

experimental protocols, and relevant data.

Synthetic Pathway: Aza-Michael Addition
The synthesis of 4-(diethylamino)but-2-enal is achieved through a conjugate addition

reaction, specifically an aza-Michael addition. In this reaction, the nucleophilic diethylamine

attacks the β-carbon of the α,β-unsaturated aldehyde, crotonaldehyde. This reaction is typically

thermodynamically controlled, favoring the 1,4-addition product over the 1,2-addition product

(imine formation).
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To cite this document: BenchChem. [Starting materials for 4-(Diethylamino)but-2-enal
synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15411515#starting-materials-for-4-diethylamino-but-
2-enal-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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